(E)-3-(furan-2-yl)-6-(4-((4-methylstyryl)sulfonyl)piperazin-1-yl)pyridazine

• IUPAC Name: 3-(furan-2-yl)-6-[4-[(E)-2-(4-methylphenyl)ethenyl]sulfonylpiperazin-1-yl]pyridazine
• InChI: InChI=1S/C21H22N4O3S/c1-17-4-6-18(7-5-17)10-16-29(26,27)25-13-11-24(12-14-25)21-9-8-19(22-23-21)20-3-2-15-28-20/h2-10,15-16H,11-14H2,1H3/b16-10+
• InChI Key: PNHZAPBSORMNEM-MHWRWJLKSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C=CS(=O)(=O)N2CCN(CC2)C3=NN=C(C=C3)C4=CC=CO4
• Isomeric SMILES: CC1=CC=C(C=C1)/C=C/S(=O)(=O)N2CCN(CC2)C3=NN=C(C=C3)C4=CC=CO4
• Molecular Formula: C21H22N4O3S
• Molecular Weight: 410.5 g/mol

Description

(E)-3-(furan-2-yl)-6-(4-((4-methylstyryl)sulfonyl)piperazin-1-yl)pyridazine is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. It belongs to the class of pyridazine derivatives and has been studied extensively for its biochemical and physiological effects.

Mechanism of Action

The mechanism of action of (E)-3-(furan-2-yl)-6-(4-((4-methylstyryl)sulfonyl)piperazin-1-yl)pyridazine is not fully understood. However, it has been proposed that it acts by inhibiting various enzymes and signaling pathways involved in the development and progression of diseases. It has also been shown to induce apoptosis (programmed cell death) in cancer cells.
Biochemical and Physiological Effects:
(E)-3-(furan-2-yl)-6-(4-((4-methylstyryl)sulfonyl)piperazin-1-yl)pyridazine has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells, reduce inflammation, and inhibit the growth of bacteria and fungi. It has also been shown to improve cognitive function and memory in animal models of Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the advantages of using (E)-3-(furan-2-yl)-6-(4-((4-methylstyryl)sulfonyl)piperazin-1-yl)pyridazine in lab experiments is its potential to exhibit therapeutic effects in various diseases. It is also relatively easy to synthesize and has a high purity when prepared under optimal conditions. However, one of the limitations is that its mechanism of action is not fully understood, which makes it challenging to optimize its use in the clinic.

Future Directions

There are several future directions for the study of (E)-3-(furan-2-yl)-6-(4-((4-methylstyryl)sulfonyl)piperazin-1-yl)pyridazine. One direction is to further investigate its mechanism of action to identify potential targets for drug development. Another direction is to optimize its use in the clinic by studying its pharmacokinetics and pharmacodynamics. Additionally, it may be useful to explore its potential in combination therapy with other drugs to enhance its therapeutic effects. Finally, it may be useful to study its potential in treating other diseases beyond cancer, inflammation, and neurological disorders.
In conclusion, (E)-3-(furan-2-yl)-6-(4-((4-methylstyryl)sulfonyl)piperazin-1-yl)pyridazine is a promising compound with potential therapeutic applications. Its synthesis method, scientific research application, mechanism of action, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand its potential and optimize its use in the clinic.

Scientific Research Applications

(E)-3-(furan-2-yl)-6-(4-((4-methylstyryl)sulfonyl)piperazin-1-yl)pyridazine has been studied extensively for its potential therapeutic applications. It has been shown to exhibit anti-cancer, anti-inflammatory, and anti-microbial activities. It has also been studied for its potential to treat neurological disorders such as Alzheimer's disease and Parkinson's disease.